methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride
Overview
Description
Methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride, also known as MPAC, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in the field of medicine. MPAC is a pyrazole derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in drug development.
Scientific Research Applications
Heterocyclic Compound Synthesis
Methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride serves as a precursor in synthesizing heterocyclic compounds. Its reactivity, particularly due to the amino and ester groups, makes it a valuable starting material in the construction of complex heterocycles. These heterocycles are pivotal in drug design and development due to their pharmacological properties. The synthesis involves various cyclization reactions, where this compound can react with different electrophiles or nucleophiles to form a wide range of heterocyclic structures, including pyrazoles, pyrimidines, and other nitrogen-containing rings (Gomaa & Ali, 2020; Dar & Shamsuzzaman, 2015).
Medicinal Chemistry Applications
In the realm of medicinal chemistry, the versatility of this compound is showcased through its incorporation into molecules with significant biological activities. Pyrazole derivatives, for instance, have been extensively studied for their therapeutic potentials. The ability to generate a wide spectrum of biologically active pyrazole-based compounds underscores the importance of such chemical entities in discovering new therapeutic agents. These compounds exhibit a range of activities, including anti-inflammatory, analgesic, and antimicrobial effects, making them valuable in drug discovery and development (Sharma et al., 2021).
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes like nicotinamide phosphoribosyltransferase (nampt) which catalyzes the rate-limiting step of the nad+ salvage pathway . NAD+ plays a pivotal role in many biological processes including metabolism and aging .
Mode of Action
It can be inferred from similar compounds that they may interact with their targets, leading to changes in the biochemical pathways .
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways, leading to diverse biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Pharmacokinetics
Similar compounds have been known to have good bioavailability and are highly soluble in water and other polar solvents .
Result of Action
Similar compounds have shown potent activity against various diseases .
Action Environment
Similar compounds have been known to be stable under various environmental conditions .
Properties
IUPAC Name |
methyl 2-amino-2-(1-methylpyrazol-3-yl)acetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2.ClH/c1-10-4-3-5(9-10)6(8)7(11)12-2;/h3-4,6H,8H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJMISEPYYOBQOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C(C(=O)OC)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1796890-20-4 |
Source
|
| Record name | methyl 2-amino-2-(1-methyl-1H-pyrazol-3-yl)acetate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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